![molecular formula C26H16FN5O B301523 1-Amino-3-[3-[(4-fluorophenyl)methoxy]phenyl]pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile](/img/structure/B301523.png)
1-Amino-3-[3-[(4-fluorophenyl)methoxy]phenyl]pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Amino-3-[3-[(4-fluorophenyl)methoxy]phenyl]pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile is a novel compound that has garnered significant attention in the field of medicinal chemistry. It is a potent inhibitor of various kinases and has shown promising results in preclinical studies for the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of 1-Amino-3-[3-[(4-fluorophenyl)methoxy]phenyl]pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile involves the inhibition of kinase activity. The compound binds to the ATP-binding site of the kinase and prevents its activation. This leads to the inhibition of downstream signaling pathways that are involved in cell proliferation, survival, and migration. The specific mechanism of action may vary depending on the target kinase and the cellular context.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It inhibits cell proliferation and induces apoptosis in cancer cells. It also inhibits angiogenesis, which is the process of new blood vessel formation that is necessary for tumor growth. In addition, it has been shown to have anti-inflammatory effects and to modulate the immune response.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Amino-3-[3-[(4-fluorophenyl)methoxy]phenyl]pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile in lab experiments include its potent inhibitory activity against various kinases, its ability to induce apoptosis and inhibit angiogenesis, and its potential for the treatment of cancer and inflammatory diseases. However, there are also some limitations to using this compound. It may not be effective against all types of cancer or in all patients. It may also have off-target effects that could lead to toxicity or other adverse effects.
Future Directions
There are several future directions for the research and development of 1-Amino-3-[3-[(4-fluorophenyl)methoxy]phenyl]pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile. One direction is to optimize the synthesis method to improve yield and purity of the compound. Another direction is to further elucidate the mechanism of action and identify new targets for the compound. Additionally, clinical trials are needed to evaluate the safety and efficacy of the compound in humans. Finally, there is potential for the development of combination therapies that incorporate this compound with other agents to improve treatment outcomes.
Synthesis Methods
The synthesis of 1-Amino-3-[3-[(4-fluorophenyl)methoxy]phenyl]pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile involves several steps, including the reaction of 4-fluoroaniline with 4-chloro-3-nitrobenzoic acid, followed by reduction of the nitro group to an amino group. The resulting compound is then reacted with 3-(4-methoxyphenyl)prop-2-ynenitrile and 2-chloropyridine to yield the final product. The synthesis process has been optimized to provide high yields and purity of the compound.
Scientific Research Applications
1-Amino-3-[3-[(4-fluorophenyl)methoxy]phenyl]pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile has been extensively studied for its potential as a therapeutic agent. It has shown potent inhibitory activity against several kinases, including FLT3, JAK2, and SRC. These kinases are involved in various signaling pathways that are dysregulated in cancer and other diseases. The compound has shown promising results in preclinical studies for the treatment of acute myeloid leukemia, breast cancer, and non-small cell lung cancer. It has also shown potential for the treatment of inflammatory diseases, such as rheumatoid arthritis and psoriasis.
properties
Molecular Formula |
C26H16FN5O |
---|---|
Molecular Weight |
433.4 g/mol |
IUPAC Name |
1-amino-3-[3-[(4-fluorophenyl)methoxy]phenyl]pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile |
InChI |
InChI=1S/C26H16FN5O/c27-18-10-8-16(9-11-18)15-33-19-5-3-4-17(12-19)24-20(13-28)25(30)32-23-7-2-1-6-22(23)31-26(32)21(24)14-29/h1-12H,15,30H2 |
InChI Key |
NFFPZWIPSVSAMZ-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)N=C3N2C(=C(C(=C3C#N)C4=CC(=CC=C4)OCC5=CC=C(C=C5)F)C#N)N |
Canonical SMILES |
C1=CC=C2C(=C1)N=C3N2C(=C(C(=C3C#N)C4=CC(=CC=C4)OCC5=CC=C(C=C5)F)C#N)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.